Labeling Chemistry
  • Disperse orange 25
    Disperse orange 25
    • Cat. No.:
    • B078578
    • CAS No.:
    • 12223-19-7
    • Molecular Formula:
    • C17H17N5O2
    • Molecular Weight:
    • 323.35 g/mol
    Description
    Disperse orange 25, also known as Disperse orange 25, is a useful research compound. Its molecular formula is C17H17N5O2 and its molecular weight is 323.35 g/mol. The purity is usually 95%.
    The exact mass o...
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  • Eriochrome Black A
    Eriochrome Black A
    • Cat. No.:
    • B094975
    • CAS No.:
    • 16279-54-2
    • Molecular Formula:
    • C20H13N3O7S
    • Molecular Weight:
    • 439.4 g/mol
    Description
    Eriochrome Black A, also known as Eriochrome Black A, is a useful research compound. Its molecular formula is C20H13N3O7S and its molecular weight is 439.4 g/mol. The purity is usually 95%.
    The exact mass o...
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  • Sulfo-Cy3 amine
    Sulfo-Cy3 amine
    • Cat. No.:
    • B611056
    • CAS No.:
    • Molecular Formula:
    • C36H50N4O7S2
    • Molecular Weight:
    • 714.9 g/mol
    Description
    A water soluble dye with amino group, useful for the conjugation with electrophiles, and for enzymatic transamination labeling. Sulfo-Cyanine3 is a sulfonated analog of Cy3, which is compatible with...
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  • Sulfo-Cyanine5.5 carboxylic acid
    Sulfo-Cyanine5.5 carboxylic acid
    • Cat. No.:
    • B611061
    • CAS No.:
    • Molecular Formula:
    • C40H39K3N2O14S4
    • Molecular Weight:
    • 1017.3 g/mol
    Description
    Sulfo-Cyanine5.5 (analog of Cy5.5®) is a water-soluble, far red emitting fluorophore. Due to four sulfo-groups, the dye possesses negative charge in neutral pH, and very high hydrophilicity. As a cy...
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  • Sulfo-Cyanine7 carboxylic acid
    Sulfo-Cyanine7 carboxylic acid
    • Cat. No.:
    • B611068
    • CAS No.:
    • Molecular Formula:
    • C37H43KN2O8S2
    • Molecular Weight:
    • 747.0 g/mol
    Description
    Sulfo-Cyanine7 carboxylic acid is non-reactive water soluble near infrared dye. The reagent is useful as a fluorescent marker in NIR range when attachment to other molecules is not des...
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  • Sulfo-NHS-LC-Biotin sodium
    Sulfo-NHS-LC-Biotin sodium
    • Cat. No.:
    • B611075
    • CAS No.:
    • 127062-22-0
    • Molecular Formula:
    • C20H29N4NaO9S2
    • Molecular Weight:
    • 556.6 g/mol
    Description
    Sulfo-NHS-LC-Biotin, or Sulfosuccinimidyl 6-(biotinamido) Hexanoate, is a long chain, water soluble biotinylation reagent that is reactive toward primary amine groups. Similar to Sulfo-NHS-Biotin, Sulfo-NHS-LC-B...
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  • Texas Red
    Texas Red
    • Cat. No.:
    • B611076
    • CAS No.:
    • 82354-19-6
    • Molecular Formula:
    • C31H29ClN2O6S2
    • Molecular Weight:
    • 625.2 g/mol
    Description
    Texas red is an organic heteroheptacyclic compound. It has a role as a fluorochrome.
    hydrophilic Texas red;  structure given in first source
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  • BDP FL NHS Ester
    BDP FL NHS Ester
    • Cat. No.:
    • B1667854
    • CAS No.:
    • 146616-66-2
    • Molecular Formula:
    • C18H18BF2N3O4
    • Molecular Weight:
    • 389.2 g/mol
    Description
    BODIPY FL succinimide ester (BODIPY FL SE) is an amine-reactive fluorescent probe. It displays excitation/emission maxima of 502/511 nm, respectively. BODIPY FL SE has been used in the synthesis of protease subs...
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  • Carboxyfluorescein-PEG12-NHS
    Carboxyfluorescein-PEG12-NHS
    • Cat. No.:
    • B12292870
    • CAS No.:
    • Molecular Formula:
    • C52H68N2O22
    • Molecular Weight:
    • 1073.1 g/mol
    Description
    Carboxyfluorescein-PEG12-NHS is a useful research compound. Its molecular formula is C52H68N2O22 and its molecular weight is 1073.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Carboxyflu...
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  • C.I. Solvent red 179
    C.I. Solvent red 179
    • Cat. No.:
    • B15553296
    • CAS No.:
    • 89106-94-5
    • Molecular Formula:
    • C22H12N2O
    • Molecular Weight:
    • 320.3 g/mol
    Description
    C.I. Solvent red 179 is a useful research compound. Its molecular formula is C22H12N2O and its molecular weight is 320.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality C.I. Solvent red 179 ...
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